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Introduction

4-Methylbenzyl alcohol, identified by the CAS number 589-18-4, is an aromatic organic
compound with significant utility across the chemical, pharmaceutical, and fragrance industries.
[1] Also known by synonyms such as p-tolylmethanol, (4-methylphenyl)methanol, and p-toluyl
alcohol, it is structurally characterized by a hydroxymethyl group attached to a p-tolyl (4-
methylphenyl) moiety.[1][2] This white crystalline solid serves as a versatile building block and
intermediate in the synthesis of a wide range of complex molecules, including active
pharmaceutical ingredients (APIs) like Lidocaine.[1][3] Its applications also extend to the
formulation of fragrances, flavors, polymers, and dyes.[4][5][6] This guide provides a
comprehensive technical overview of its properties, synthesis, chemical reactivity, biological
significance, and experimental protocols relevant to a scientific audience.

Physicochemical and Spectroscopic Data

The fundamental properties of 4-methylbenzyl alcohol are crucial for its application in
controlled chemical processes. It presents as a white crystalline powder or needles at room
temperature.[1][4] It is soluble in common organic solvents like methanol, ethanol, and ether,
but shows only slight solubility in water.[4][7]

Table 1: Physicochemical Properties of 4-Methylbenzyl Alcohol
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Property Value Source(s)

CAS Number 589-18-4 [1][2]1[4]

Molecular Formula CsH100 [1112]14]

Molecular Weight 122.16 g/mol [1112]14]

Appearance White crystalline (4]
powder/needles

Melting Point 59-61 °C [1][4]

Boiling Point 217-218.4 °C at 760 mmHg [1114118]

Density ~1.0 g/cm?3 [1109]

Flash Point 105 °C [1][10]

Water Solubility

7,710 mg/L at 25 °C

[8]

logP (Octanol/Water)

150-1.6

[1](2]

| Polar Surface Area | 20.23 Az |[1][11] |

Table 2: Spectroscopic Data Summary for 4-Methylbenzyl Alcohol
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Technique

IH NMR

Key Features and Shifts

Chemical shifts reported in
CDCIls. Key peaks
correspond to methyl
(CHs), methylene (CH2),
and aromatic protons.

Source(s)

[12][13]

13C NMR

Chemical shifts reported in
CDCls. Key peaks correspond
to methyl, methylene, and four

distinct aromatic carbons.

[2]112]

IR Spectroscopy

Data available from NIST,
showing characteristic peaks
for O-H and C-O stretching

and aromatic C-H bending.

[14]

| Mass Spectrometry | Electron ionization mass spectrum available, showing molecular ion

peak and fragmentation pattern. |[14] |

Synthesis and Key Reactions

4-Methylbenzyl alcohol is primarily synthesized through the reduction of p-tolualdehyde or p-

methylbenzoic acid. Its hydroxyl group and aromatic ring are sites for various chemical

transformations, including oxidation and esterification.
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Key Reactions

Synthesis Oxidation Produces |
! (.9, PA(OAC):) 4-Methylbenzaldehyde
~ Reduction Yields 4-Methylbenzyl Alcohol
p-Tolualdehyde (e.g., NaBHa) ’ (CAS 589-18-4)

o EREES 4-Methylbenzyl
Esterification 4-Methylbenzoate
(e.g., Self-esterification)

Click to download full resolution via product page

Diagram 1: Synthesis and Key Reactions of 4-Methylbenzyl Alcohol.

Experimental Protocol: Synthesis via Reduction

This protocol details the synthesis of 4-methylbenzyl alcohol from p-tolualdehyde using
sodium borohydride, a common and effective laboratory method.[15]

Obijective: To synthesize 4-methylbenzyl alcohol by reducing p-tolualdehyde.

Materials:

p-Tolualdehyde (1 mmol)

Sodium borohydride (NaBHa4) (2 mmol)

Methanol (15 mL)

Standard laboratory glassware (round-bottom flask, magnetic stirrer)

Work-up reagents (water, organic solvent for extraction, drying agent)

Procedure:
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Dissolve p-tolualdehyde (1 mmol) in methanol (15 mL) in a round-bottom flask equipped with
a magnetic stir bar.

Stir the solution at room temperature (approx. 20 °C).
Carefully add sodium borohydride (2 mmol) to the solution in portions.
Continue stirring the reaction mixture at room temperature for 1 hour.

Monitor the reaction to completion using an appropriate method (e.g., Thin Layer
Chromatography).

Upon completion, perform a standard aqueous work-up to quench the excess reagent and
extract the product.

Isolate and purify the final product, 4-methylbenzyl alcohol. The reaction typically proceeds
with a quantitative yield.[15]

Experimental Protocol: Palladium-Mediated Oxidation

This protocol describes the oxidation of 4-methylbenzyl alcohol to 4-methylbenzaldehyde

using a palladium catalyst.[16]

Objective: To oxidize 4-methylbenzyl alcohol to 4-methylbenzaldehyde.

Materials:

4-Methylbenzyl alcohol (30 mg, 0.25 mmol)
Palladium(ll) acetate (Pd(OAc)2) (6.1 mg, 0.03 mmol)
Triethylamine (EtsN) (3.5 pL, 0.03 mmol)
Tetrahydrofuran (THF) (5 mL)

NMR tube and deuterated solvent for analysis

Procedure:
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» Combine 4-methylbenzyl alcohol (30 mg), Pd(OAc)z (6.1 mg), and EtsN (3.5 pL) in a

reaction vessel.

e Add tetrahydrofuran (5 mL) to dissolve the reagents.

 Stir the solution at room temperature (20 °C) for 16-24 hours.

» Take samples periodically for monitoring (e.qg., after 7, 14, 16, and 24 hours).

o For analysis, concentrate a sample to dryness under vacuum.

e Analyze the resulting crude mixture by *H NMR to determine the conversion percentage by

integrating the methyl signals of the starting material and the aldehyde product.[16]

Applications in Research and Drug Development

The utility of 4-methylbenzyl alcohol spans several high-value sectors, primarily driven by its

role as a versatile chemical intermediate.

Pharmaceutical Synthesis

4-Methylbenzyl Alcohol
(CAS 589-18-4)

Fragrances & Flavors

Intermediate for
Lidocaine HCI

Other APIs

Click to download full resolution via product page

Polymer Production

Precursor for
Polycarbonates

Laboratory Reagent

Dye Synthesis

Diagram 2: Key Industrial Applications of 4-Methylbenzyl Alcohol.

e Pharmaceutical Intermediate: One of its most critical roles is as an intermediate in the

synthesis of Lidocaine hydrochloride, a widely used local anesthetic.[1][3] Its specific
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molecular structure is essential for building the final API. It is also used in the development of
other drug compounds.[1]

» Fragrances and Flavors: The compound possesses a mild, floral aroma, making it a valuable
ingredient in perfumes, cosmetics, and food flavorings.[5][11]

e Polymer Chemistry: It serves as a raw material for the preparation of certain polycarbonates
and resins, contributing to the performance and durability of these materials.[4][5]

o Organic Synthesis: In a laboratory setting, it is a common starting material or reagent for
producing other chemicals, such as 4-methylbenzaldehyde and various esters.[6][7]

Biological Activity and Metabolism

While 4-methylbenzyl alcohol is primarily used in chemical synthesis, its interactions with
biological systems are relevant for toxicology, drug metabolism, and environmental science.

Toxicology Profile

The compound is classified as a skin and eye irritant.[17][18] Acute toxicity data is summarized
below.

Table 3: Acute Toxicological Data for 4-Methylbenzyl Alcohol

Test Species Route Value (LDso) Source(s)
Acute Toxicity Rat Oral 3900 mgl/kg [18][19]
Acute Toxicity Mouse Oral 1400 mg/kg 9]

| Acute Toxicity | Rabbit | Dermal | >5 g/kg |[9][19] |

Metabolic Pathways

4-Methylbenzyl alcohol is a known xenobiotic metabolite, and its biotransformation has been
studied, particularly in microorganisms.[2] In Pseudomonas putida, it is metabolized via an
oxidative pathway that serves as a model for the environmental breakdown of aromatic

compounds.
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Diagram 3: Metabolic Pathway in Pseudomonas putida CSV86.
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Studies on Pseudomonas putida CSV86 indicate that the metabolism of benzyl alcohol
derivatives proceeds through oxidation to the corresponding aldehyde and then to the
carboxylic acid (benzoate).[20] This aromatic acid subsequently induces a lower regulon that
funnels the metabolite into the catechol ortho-cleavage pathway for complete degradation.[20]
In mammals, 4-methylbenzyl alcohol is a known pulmonary metabolite of p-xylene.[2] While
direct interactions with specific mammalian signaling pathways are not well-documented,
structurally related compounds are known to modulate pathways like PI3K/Akt, suggesting a
potential area for future investigation.[21]

Conclusion

4-Methylbenzyl alcohol (CAS 589-18-4) is a compound of significant industrial and scientific
importance. Its well-defined physicochemical properties, straightforward synthesis, and
versatile reactivity make it an indispensable intermediate in pharmaceuticals, fragrances, and
materials science. For researchers and drug development professionals, a thorough
understanding of its chemical behavior, biological profile, and associated experimental
methodologies is essential for leveraging its full potential in creating novel products and
advancing scientific discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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